Cas no 1031703-75-9 (1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine)

• Product Name: 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine
• CAS No: 1031703-75-9
• MF: C₂₅H₂₃Cl₂N₃
• MW: 436.376223802567
• CID: 5266115
• Update Time: 2025-11-01

1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-dichlorophenyl)methyl]-4-[5-(naphthalen-1-yl)-1H-pyrazol-3-yl]piperidine
• 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine
• 1-(2,6-DICHLOROBENZYL)-4-[5-(1-NAPHTHYL)-1H-PYRAZOL-3-YL]PIPERIDINE

• Inchi： 1S/C25H23Cl2N3/c26-22-9-4-10-23(27)21(22)16-30-13-11-18(12-14-30)24-15-25(29-28-24)20-8-3-6-17-5-1-2-7-19(17)20/h1-10,15,18H,11-14,16H2,(H,28,29)
• InChI Key： VTALGSJBDKQOPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCC(C2=CC(C3=CC=CC4C=CC=CC3=4)=NN2)CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 543
• XLogP3: 6.5
• Topological Polar Surface Area: 31.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine

Introduction to 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine (CAS No. 1031703-75-9)

1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine (CAS No. 1031703-75-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a dichlorophenyl group, and a naphthyl-pyrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine is of particular interest due to its potential as a lead compound in drug discovery. The piperidine ring is a common scaffold in many bioactive molecules, known for its ability to modulate various biological targets. The dichlorophenyl group and the naphthyl-pyrazole moiety add further complexity and functionality, potentially enhancing the compound's pharmacological properties.

Recent studies have explored the biological activities of 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine could be a valuable candidate for further development as a therapeutic agent.

In addition to its enzymatic inhibition properties, 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine has been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of inflammatory diseases. Furthermore, it has demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine have also been studied to assess its suitability for therapeutic use. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing adverse effects. These findings support the continued exploration of this compound in clinical settings.

To further understand the mechanism of action of 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-yl-1H-pyrazol-5-yl)piperidine, molecular docking studies have been conducted. These studies have provided insights into how the compound interacts with its target proteins at the molecular level. The results suggest that the dichlorophenyl group and the naphthyl-pyrazole moiety play critical roles in binding affinity and selectivity.

In conclusion, 1-[(2,6-dichlorophenyl)methyl]-4-(3-naphthalen-1-y l - 1 H - pyrazol - 5 - yl ) piperidine (CAS No. 1031703 - 75 - 9) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its significance in the field of medicinal chemistry and drug discovery.